Cas no 7359-55-9 (Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI))

• Product Name: Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI)
• CAS No: 7359-55-9
• MF: C₈H₁₃N₂O₄P
• MW: 232.173582792282
• CID: 564376
• PubChem ID: 219041
• Update Time: 2025-04-19

Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI)
• diethyl pyrazin-2-yl phosphate
• Thionazin-O-analog
• Ethyl pyrazinyl phosphate
• Thionazin-O-analog100µg
• Thionazin-oxon
• Zinophos O-analog
• DIETHYL 2-PYRAZINYL PHOSPHATE
• DTXSID2042519
• NS00121980
• 9M238N5SSK
• UNII-9M238N5SSK
• 7359-55-9
• Q27272721
• SCHEMBL5934060
• Phosphoric acid, diethyl pyrazinyl ester
• PYRAZINOL, DIETHYL PHOSPHATE (ESTER)

• Inchi： 1S/C8H13N2O4P/c1-3-12-15(11,13-4-2)14-8-7-9-5-6-10-8/h5-7H,3-4H2,1-2H3
• InChI Key： HMFWESVGJAXCEJ-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=NC=CN=1)(OCC)OCC

Computed Properties

• Exact Mass: 232.06100
• Monoisotopic Mass: 232.06129390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 80.35000
• LogP: 2.03650

Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI) Security Information

• Hazardous Material transportation number：UN 3018
• HazardClass：6.1(a)
• PackingGroup：I
• Safety Term：6.1(a)
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates